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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956 Get Quote

Essential Safety and Handling Guide for
Sesamex
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Sesamex (CAS 51-14-9). Given the limited availability of a

comprehensive Safety Data Sheet (SDS), this information is compiled from available safety

data and best practices for handling chemically related substances.

Hazard Identification and Classification
Sesamex is classified under the Globally Harmonized System (GHS) with the following hazard

designation:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Signal Word: Warning
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A summary of the key physical and chemical properties of Sesamex is provided below for

immediate reference.

Property Value

Appearance Straw-colored liquid[2]

Molecular Formula C₁₅H₂₂O₆[3]

Molecular Weight 298.33 g/mol [2]

Boiling Point 137-141 °C at 0.08 mmHg[2]

Solubility Soluble in kerosene, Freon 11, and Freon 12

Personal Protective Equipment (PPE)
Due to the absence of a specific SDS for Sesamex, the following PPE recommendations are

based on general best practices for handling pesticide synergists and benzodioxole

compounds.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a full-face shield.

Skin Protection

- Chemical-resistant gloves (e.g., nitrile rubber).

- Lab coat or chemical-resistant apron. - Long

pants and closed-toe shoes.

Respiratory Protection

- Use in a well-ventilated area or a chemical

fume hood. - If ventilation is inadequate or there

is a risk of aerosolization, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure a safe laboratory environment.
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Handling Procedures
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Ventilation: Always handle Sesamex in a well-ventilated area, preferably within a chemical

fume hood.

Hygiene: Do not eat, drink, or smoke in areas where Sesamex is handled. Wash hands

thoroughly after handling.

Mixing: When preparing solutions, mix or pour concentrated liquids below waist level to

minimize the risk of splashing near the face.

Storage Procedures
Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.

Incompatibilities: Store separately from strong oxidizing agents.

Emergency Procedures
Immediate and appropriate response to emergencies can significantly mitigate potential harm.

First Aid Measures
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Exposure Route First Aid Protocol

Ingestion
- Rinse mouth with water. - Do NOT induce

vomiting. - Seek immediate medical attention.

Skin Contact

- Immediately remove contaminated clothing. -

Wash the affected area with soap and plenty of

water for at least 15 minutes. - Seek medical

attention if irritation persists.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. - Remove contact

lenses if present and easy to do. - Seek

immediate medical attention.

Inhalation

- Move the individual to fresh air. - If breathing is

difficult, provide oxygen. - Seek medical

attention if symptoms persist.

Spill Response
In the event of a spill, follow these steps to ensure a safe and effective cleanup.
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Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a sealed,
labeled hazardous waste container

Decontaminate the spill area

Dispose of waste through a licensed contractor

Click to download full resolution via product page

Caption: Workflow for responding to a Sesamex spill.

Disposal Plan
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Proper disposal of Sesamex and its containers is crucial to prevent environmental

contamination.

Waste Disposal Protocol
Waste Collection: All waste containing Sesamex, including contaminated absorbents and

disposable PPE, must be collected in a designated, properly labeled, and sealed hazardous

waste container.

Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area,

segregated from incompatible materials.

Disposal Method: The primary and recommended method of disposal is through a licensed

chemical waste disposal company, likely via incineration. Do not dispose of this chemical

down the drain or in regular trash.

Container Disposal
Empty Containers: Empty containers should be triple-rinsed with a suitable solvent.

Rinsate: The rinsate from the triple rinse must be collected and disposed of as hazardous

waste.

Final Disposal: After triple-rinsing, the container can be disposed of as non-hazardous waste,

with the label defaced or removed, in accordance with local regulations.

The following diagram outlines the decision-making process for the proper disposal of

Sesamex.
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Unused Sesamex or Contaminated Material

Identify as Hazardous Waste

Label a dedicated, sealed container
'Hazardous Waste - Sesamex'

Collect all waste materials

Store in a designated, secure area

Contact licensed chemical waste disposal contractor

Arrange for pickup and disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Sesamex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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